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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for handling
Cholesteryl Petroselinate (CAS 19485-80-4) in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and maintaining a compliant research
environment. While Cholesteryl Petroselinate is not classified as a hazardous substance
under the 2012 OSHA Hazard Communication Standard, proper handling and disposal are
essential to minimize any potential risks.[1][2]

Key Compound Information
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Property

Data

Chemical Name

Cholesteryl Petroselinate

Synonyms

Cholesterol, 6-octadecenoate, (Z)-, Cholesteryl

cis-6-octadecenoate[3]

CAS Number

19485-80-4[3]

Molecular Formula

C45H7802[3]

Molecular Weight 651.1 g/mol [3]
Physical State Solid[1]
Appearance Off-white[1]
Odor Odorless[1]
Storage Freezer[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Cholesteryl

Petroselinate to prevent skin and eye contact and inhalation of any dust particles.
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Specifications and

PPE Category Item
Procedures
Must meet EN 166 (EU) or
ANSI z87.1 (US) standards. A
Safety Glasses with Side face shield should be worn

Eye and Face Protection ) ] )
Shields or Goggles over safety glasses if there is a

risk of splashing or dust
generation.[4][5]

Inspect gloves for any tears or
punctures before use. For
prolonged contact or when
handling larger quantities,
Hand Protection Disposable Nitrile Gloves consider double-gloving.
Remove and replace gloves
immediately if they become
contaminated. Wash hands
thoroughly after removing

gloves.[5]

A standard, buttoned
laboratory coat should be worn

Body Protection Laboratory Coat to protect street clothes and
skin from potential

contamination.[4]

Recommended when handling
bulk powder or if there is a
) ) potential for dust generation to
Respiratory Protection Dust Mask (e.g., N95) o ] )
avoid inhalation.[6] Use in a
well-ventilated area or under a

chemical fume hood.[1][7]

Shoes that fully cover the feet
Foot Protection Closed-toe Shoes are required in the laboratory

at all times.[4]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:
e Ensure a clean and organized workspace.

o Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume
hood.[7]

e Have all necessary equipment and materials, including a designated waste container, readily
available.

2. Donning PPE:

e Put on a laboratory coat, ensuring it is fully buttoned.[4]

o Put on safety glasses or goggles.[5]

e If required, put on a dust mask.

 Finally, put on nitrile gloves, ensuring they fit properly over the cuffs of the lab coat.[5]
3. Handling Cholesteryl Petroselinate:

o Retrieve the Cholesteryl Petroselinate from the freezer storage.[3]

» Allow the container to reach room temperature before opening to prevent condensation.
o Carefully weigh the desired amount of the solid, minimizing the generation of dust.[1]
o If creating a solution, slowly add the solid to the solvent to avoid splashing.

o After handling, securely close the primary container and return it to the freezer.

4. Doffing PPE:
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» Remove gloves first, peeling them off from the cuff to the fingertips without touching the
outside of the glove with bare hands.

* Remove the laboratory coat, folding the contaminated side inward.

* Remove eye and respiratory protection.

e Wash hands thoroughly with soap and water.

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation and Collection:

¢ Solid Waste: Place any unused Cholesteryl Petroselinate, contaminated weigh boats, and
other solid materials into a clearly labeled, sealable container for solid chemical waste.[6]

o Liquid Waste: If Cholesteryl Petroselinate is in a solvent, it should be disposed of in the
appropriate, labeled liquid waste container (e.g., "Non-halogenated Organic Waste" or
"Halogenated Organic Waste," depending on the solvent).[6]

o Contaminated PPE: Used gloves and other disposable PPE should be placed in a
designated hazardous waste container.

2. Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name of the contents, including solvents and their approximate concentrations.[6]

3. Storage and Disposal:

o Store sealed waste containers in a designated satellite accumulation area, away from
incompatible materials and sources of ignition.[6]

o Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste contractor.[6]

o DO NOT dispose of Cholesteryl Petroselinate in the regular trash or down the drain.[6]
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Experimental Workflow: Handling and Disposal of
Cholesteryl Petroselinate
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Caption: Workflow for the safe handling and disposal of Cholesteryl Petroselinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15601930?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601930?utm_src=pdf-body
https://www.benchchem.com/product/b15601930?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC165840050&productDescription=CHOLESTERYL+OLEATE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/C3824_AGHS.pdf
https://www.larodan.com/product/cholesteryl-petroselinate/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Proper_Disposal_of_Cholesteryl_Hemisuccinate_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.dk/store/msds?partNumber=10504111&countryCode=DK&language=en
https://www.benchchem.com/product/b15601930#personal-protective-equipment-for-handling-cholesteryl-petroselinate
https://www.benchchem.com/product/b15601930#personal-protective-equipment-for-handling-cholesteryl-petroselinate
https://www.benchchem.com/product/b15601930#personal-protective-equipment-for-handling-cholesteryl-petroselinate
https://www.benchchem.com/product/b15601930#personal-protective-equipment-for-handling-cholesteryl-petroselinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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